A large portion of the Rocky Mountains consists of wildfire-prone public lands. Across various land management units, human accessibility and outdoor recreation are increasingly prevalent. This research analyzes the influence that outdoor recreation and human accessibility have on lightning wildfire occurrence and size because of the vegetation alteration that occurs during the creation of human accessibility infrastructure. Geographic and climate variables are also implemented to gain a more complete understanding. San Juan National Forest of the southern Rocky Mountains is the chosen study site for this analysis. Descriptive statistics, multivariate regression, and case–control logistic regression analysis are implemented in this analysis. Results demonstrate that designated outdoor recreation locations such as campsites and vehicle trails possess the ability to influence wildfire occurrence patterns, while locations of higher hiking trail density may be preventative of lightning wildfire. Results also demonstrate that areas closer to roadways and wildland-urban intermix are more lightning wildfire prone. Larger wildfires were associated with locations of lower road density and areas further away from the wildland-urban—interface. April—June precipitation averages and yearly minimum and maximum temperatures are significant to wildfire occurrences, while May and December precipitation averages are significant to wildfire size. Results of this analysis demonstrate a clear relationship between lightning wildfire and designated outdoor recreation locations. This relationship provides key insight into how locations become more fire prone, as a result of the vegetative effects that occur with the creation of designated human accessibility locations in San Juan National Forest.

Reinforced concrete as the most important construction material suffers from long-term deterioration due to different exposure conditions. Fire attack is a critical exposure condition as it can lead to complete collapse of the structure. On the other hand, the repair and strengthening of existing structures have become necessary both technically and financially. Moreover, since high-performance concretes (HPCs) are extensively used as repairing or strengthening materials for different structures, their performance after exposure to elevated temperature needs to be investigated. Therefore, this study is directed to investigate the post-fire flexural behavior of RC slabs cast with traditional normal strength concrete (NSC) and strengthened with HPC. Twenty-one RC slabs were prepared and tested including casting the full thickness with the same mixture (single-concrete slabs) and composite slabs (cast with NSC and HPC). Different variables were considered; using high strength concrete, 30% fly ash, 30% slag, 0.5% polypropylene, 0.5% steel fibers, hybrid fibers (0.5% steel + 0.5% polypropylene), reinforcement ratio, the side exposed to elevated temperature (tension or compression), and joining the HPC layer to the NSC (shear studs or epoxy resin). The slabs were exposed to the required temperature of 600°C for 2 h. The results show that strengthening the RC slab in tension or compression by using HPC remarkably enhanced the slab’s performance after exposure to elevated temperature. Specially, composite slabs containing hybrid fibers in tension side when exposed to elevated temperature from the tension side recorded the highest cracking load, ultimate load, stiffness, toughness, and ductility index as compared to the NSC slab, with increases of 92.8%, 116%, 157%, 335%, and 86.9%, respectively.

According to the UN Refugee Agency, roughly 980,000 people live in the Cox’s Bazar region in Bangladesh, making it the largest and most densely populated refugee camp in the world. The number of fires in this settlement rapidly increased in 2021. On 22 March, a large fire event occurred, where 15 fatalities and 560 injuries were reported, and more than 9500 homes were affected leaving 45,000 homeless. This work seeks to reconstruct this incident based on firefighters’ statements, information found in the media, and satellite imagery. The study shows that (a) the fire spread extremely fast, with linear spread rates between 79 and 310 m/h and an average areal spread rate of 92,850 m2/h estimated, (b) the firefighters performed two main operations, firefighting and the creation of fire barriers, (c) the residents self-evacuated, deciding when and where to evacuate, and (d) the residents’ actions were similar to what has been observed in residential fires, with several people mentioning looking for missing family members. Fire spread is analogous to wildland fires where conflagrations spread across large areas of combustible material. This work can be used in planning for future large-scale fire incidents in tented camps, and proactively seeking ways of mitigating their impact. This is the first detailed documentation of such a large-scale refugee camp incident in the academic literature.

The goal of this work is to develop a material model for Norway spruce and Scots pine woods for use in performance-based fire safety design to predict char front progress and heat release in burning timber. For both woods a set of two different models is estimated: one that assumes wood as a single component and another that considers the pyrolysis of wood principal components independently (single and parallel reactions models, respectively). The material models are calibrated using cone calorimeter experiments. The models are intended for a number of different fire scenarios, such as fully developed fire with only little oxygen in the compartment, or the decay period after flaming with exposed char still smoldering. For both spruce and pine, the single and parallel reactions models are able to predict the experiments in the scale of cone calorimeter with near-equal accuracy. Hence, the single reaction model emerges as the preferable level of complexity when modelling charring and heat release, avoiding the increased uncertainty associated with the additional parameters of the parallel reactions model. When scaling up to the simulations of large scale fire tests, the models can predict the char front progress, but the final temperature profile differs from the experimental. The effects of crack forming in the char layer is one of the likely causes, but its mechanisms are not sufficiently known. Therefore, we suggest a closer study on crack formation in wood under fire as future research.

This paper presents experimental and numerical results of an investigation into the thermal and structural behaviour of an innovative modular structural steel system, which includes cellular beams, that was tested in a 1-h standard fire scenario while loaded. The modular system consists of a 5.66 × 3.8 m rectangular steel frame, with a profiled steel sandwich decking (SD) system attached, which comprises of (a) profiled steel decking, (b) fibre cement, and (c) calcium silicate boards and strips. The SD system is suspended from the underside of the horizontal structural members to provide inherent fire protection to the steel beams from the bottom and acts as the load-bearing component of the flooring. The purpose of the experiment was to determine the fire resistance of the structural system, whilst under load, which is primarily based on the fire resistance of the SD system. Temperature data for the SD system was collected during the experiment and used to validate a numerical finite element analysis model. This study shows that the SD system was able to achieve a fire resistance rating of 57 min in the experiment which was governed by insulation resistance. A lower fire resistance rating is estimated based on numerical models. Structural resistance was maintained throughout the test. During preliminary testing structural collapse was observed in a separate experiment which highlights how the system is sensitive to damage to the ceiling boards. Numerical results highlight that thermal bowing and movement may result in changes in thermal interactions between adjacent elements. This paper provides novel large-scale experimental data on a loaded flooring system in fire.

Firefighters’ or instructors’ exposure to airborne chemicals during live-fire training may depend on fuels being burned, fuel orientation and participants’ location within the structure. This study was designed to evaluate the impact of different control measures on exposure risk to combustion byproducts during fire dynamics training where fuel packages are mounted at or near the ceiling. These measures included substitution of training fuels (low density wood fiberboard, oriented strand board (OSB), pallets, particle board, plywood) and adoption of engineering controls such as changing the location of the instructor and students using the structure. Experiments were conducted for two different training durations: the typical six ventilation cycle (six-cycle) and a shorter three ventilation cycle (three-cycle) with a subset of training fuels. In Part A of this series, we characterized the fire dynamics within the structure, including the ability of each fuel to provide an environment that achieves the training objectives. Here, in Part B, airborne chemical concentrations are reported at the location where fire instructors would typically be operating. We hypothesized that utilizing a training fuel package with solid wood pallets would result in lower concentrations of airborne contaminants at the rear instructor location than wood-based sheet products containing additional resins and/or waxes. In the six-cycle experiments (at the rear instructor location), OSB-fueled fires produced the highest median concentrations of benzene and 1,3 butadiene, plywood-fueled fires produced the highest total polycyclic aromatic hydrocarbon (PAH) concentrations, particle board-fueled fires produced the highest methyl isocyanate concentrations, and pallet-fueled fires produced the highest hydrogen chloride concentrations. All fuels other than particle board produced similarly high levels of formaldehyde at the rear instructor location. The OSB fuel package created the most consistent fire dynamics over six-cycles, while fiberboard resulted in consistent fire dynamics only for the first three cycles. In the follow-on three-cycle experiment, PAH, benzene, and aldehyde concentrations were similar for the OSB and fiberboard-fueled fires. Air sampling did not identify any clear differences between training fires from burning solid wood pallets and those that incorporate wood-based sheet products for this commonly employed fuel arrangement with fuels mounted high in the compartment. However, it was found that exposure can be reduced by moving firefighters and instructors lower in the compartment and/or by moving the instructor in charge of ventilation from the rear of the structure (where highest concentrations were consistently measured) to an outside position.

The emissivity of the double pool fires (DPF) is helpful in radiative heat transfer calculations, fundamental research, and numerical simulations. In this work, emissivity measurements are performed on 0.1 m gasoline circular DPF using infrared camera. Along with emissivity measurements, the mass burning rate (MBR), flame merging probability, and height are also measured. The results show that MBR, flame merging probability, height, and emissivity increase with a decrease in non-dimensional separation distance (S/D). The variation of emissivity along the flame height is also studied and realised that it decreases with the increase in flame height.

Most of localised fire models focused on the heating impact on horizontal members at the ceiling level or the temperature inside the fire plume. Limited models describe the heat received by vertical surfaces due to a localised fire. As localised burning is prevailing in modern large compartments with sufficient ventilation, suitable fire models to quantify the heat fluxes on vertical components are under essential need. Advancing from the point source model that assumed radiation emitting from a virtual concentrated point, this paper proposes a line source model accounting for the radiant energy discharged along a vertical line to the target surface to improve the heating impact estimation. Non-uniform radiative power in slices and flame radius distributions along the flame height are derived with normalisation and necessary assumption. Multiple datasets obtained from experimental tests and numerical simulation are used to validate the proposed model, demonstrating good performance with mostly 10% or lower deviation. In built environment, the convective heat nearby the localised fire or in the smoke layer are found to be the main source of errors in prediction. Further modification is necessary to carefully consider the convective components if estimating the fire impact of a localised fire in large compartments.

To avoid overheating of the batteries, which could lead to a fire, Lithium-ion batteries are provided with a thermal management system using refrigeration liquids. Since some of the commercial dielectric liquids used as refrigeration liquids contain halogens, their presence will contribute to a formation of hazardous emissions such as hydrofluoric acid during a potential fire. In this study, a simulation of a high temperature accident has been performed for lithium-ion batteries cooled with the direct immersion cooling systems using single-phase dielectric liquids to define their contribution to HF formation. Four commercial refrigeration liquids based on perfluoropolyethers, hydrofluoroether and polyalphaolefin were investigated in this work. By simulation of a fire, it was observed that the refrigeration liquids delayed the smoke formation by a factor of 2 to 2.5 in comparison to the case when the battery was burned without the cooling liquid. By analysis of the fluoride concentration in the washing system, it was determined that without the refrigeration liquid approximately 46.8 mmol/l of [F] was captured after the fire. When refrigeration liquids based on two perfluoropolyethers and hydrofluoroether were applied, the fluoride concentration in the washing system was 259 mmol/l, 173 mmol/l and 145 mmol/l, respectively. This work also proposed the reaction mechanisms of the refrigeration liquid´s decomposition during a fire. It was concluded that the refrigeration liquid based on polyalphaolefin does not contribute to the additional formation of hydrofluoric acid due to the chemical stability and low content of fluoride and can be considered as a more sustainable alternative for a direct cooling system for Lithium-ion batteries.

In fire safety engineering, cost–benefit analysis provides a systematic method to assess whether the projected benefits from a fire safety measure outweigh its costs. However, there remains a wide discrepancy between methods used in the field for cost–benefit analysis, as well as a lack of quantitative data on the costs and economic impact of fire protection in buildings. In a recent research project, a reference methodology was proposed based on Present Net Value evaluation and on a combination of specialized construction database, fire statistics, and numerical modeling for estimation of the cost components. This paper presents the application of the methodology to four case studies. The case studies allow describing the methodology, the collection of data, fire statistics, and loss estimation, as well as illustrating how the methodology can support decision-making when multiple alternatives are compared. Under the assumptions adopted for the single-family house and the residential timber building case studies, it is found that for every 1$ invested in sprinklers, $1.06 is saved. This benefit–cost ratio increases with increasing valuation of indirect losses and statistical value of life. Sensitivity analyses are provided to explore the robustness of the investment recommendations. The results of evaluations, adapted from the presented case studies with project-specific inputs, can support decision making for policy makers, insurance companies, and individual building owners.